75-97-8

Pinacolone

In Stock

• CAS RN:
• 75-97-8

• Formula:
• C6H12O

• InChI:
• InChI=1S/C6H12O/c1-5(7)6(2,3)4/h1-4H3

• InChIKey:
• PJGSXYOJTGTZAV-UHFFFAOYSA-N

• Pinacolin is a metabolite of soman.

(2,4-Dioxo-thiazolidin-5-yl)-acetic acid

In Stock

• CAS RN:
• 875-97-8

• Formula:
• C5H5NO4S

• InChI:
• InChI=1S/C5H5NO4S/c7-3(8)1-2-4(9)6-5(10)11-2/h2H,1H2,(H,7,8)(H,6,9,10)

• InChIKey:
• NYOCHSASHNVXRM-UHFFFAOYSA-N

• (2,4-Dioxo-thiazolidin-5-yl)-acetic acid is a useful research compound. Its molecular formula is C5H5NO4S and its molecular weight is 175.16 g/mol. The purity is usually 95%.

ethyl 4-(3,4-dichlorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate

In Stock

• CAS RN:
• 5675-97-8

• Formula:
• C14H14Cl2N2O2S

• InChI:
• InChI=1S/C14H14Cl2N2O2S/c1-3-20-13(19)11-7(2)17-14(21)18-12(11)8-4-5-9(15)10(16)6-8/h4-6,12H,3H2,1-2H3,(H2,17,18,21)

• InChIKey:
• OXMVMGGZCWEAGT-UHFFFAOYSA-N

• Ethyl 4-(3,4-dichlorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate is a useful research compound. Its molecular formula is C14H14Cl2N2O2S and its molecular weight is 345.2 g/mol. The purity is usually 95%.

2,6-Dichloro-3-nitrobenzoic acid

In Stock

• CAS RN:
• 55775-97-8

• Formula:
• C7H3Cl2NO4

• InChI:
• InChI=1S/C7H3Cl2NO4/c8-3-1-2-4(10(13)14)6(9)5(3)7(11)12/h1-2H,(H,11,12)

• InChIKey:
• PCIHIUCCINHORT-UHFFFAOYSA-N

• FT-IR and Raman spectra of 2, 6-dichloro-3-nitrobenzoic acid (DCNBA) have been investigated.
  
  

N-(furan-2-ylmethyl)-2-((1-(3-methylbenzyl)-1H-indol-3-yl)thio)acetamide

In Stock

• CAS RN:
• 681275-97-8

• Formula:
• C23H22N2O2S

• InChI:
• InChI=1S/C23H22N2O2S/c1-17-6-4-7-18(12-17)14-25-15-22(20-9-2-3-10-21(20)25)28-16-23(26)24-13-19-8-5-11-27-19/h2-12,15H,13-14,16H2,1H3,(H,24,26)

• InChIKey:
• GUBHYSKUXOZPBL-UHFFFAOYSA-N

• N-(furan-2-ylmethyl)-2-((1-(3-methylbenzyl)-1H-indol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H22N2O2S and its molecular weight is 390.5. The purity is usually 95%.

(2E)-3-(2,3-Dimethoxyphenyl)-1-(2-methylphenyl)prop-2-en-1-one

In Stock

• CAS RN:
• 869475-97-8

• Formula:
• C18H18O3

• InChI:
• InChI=1S/C18H18O3/c1-13-7-4-5-9-15(13)16(19)12-11-14-8-6-10-17(20-2)18(14)21-3/h4-12H,1-3H3/b12-11+

• InChIKey:
• KIMFWOXKRNXNCS-UHFFFAOYSA-N

• (2E)-3-(2,3-Dimethoxyphenyl)-1-(2-methylphenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C18H18O3 and its molecular weight is 282.339. The purity is usually 95%.

N1-((3-(mesitylsulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(pyridin-4-ylmethyl)oxalamide

In Stock

• CAS RN:
• 872975-97-8

• Formula:
• C22H28N4O5S

• InChI:
• InChI=1S/C22H28N4O5S/c1-15-11-16(2)20(17(3)12-15)32(29,30)26-9-4-10-31-19(26)14-25-22(28)21(27)24-13-18-5-7-23-8-6-18/h5-8,11-12,19H,4,9-10,13-14H2,1-3H3,(H,24,27)(H,25,28)

• InChIKey:
• AKBMKWBXBXHZEA-UHFFFAOYSA-N

• N1-((3-(mesitylsulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(pyridin-4-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C22H28N4O5S and its molecular weight is 460.55. The purity is usually 95%.

7-Chloro-6-nitro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid ethyl ester

• CAS RN:
• 131775-97-8

• Formula:
• C12H9ClN2O5

• InChI:
• InChI=1S/C12H9ClN2O5/c1-2-20-12(17)7-5-14-9-4-8(13)10(15(18)19)3-6(9)11(7)16/h3-5H,2H2,1H3,(H,14,16)

• InChIKey:
• QQLHFPAXYNSXTB-UHFFFAOYSA-N

• 7-Chloro-6-nitro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C12H9ClN2O5 and its molecular weight is 296.66 g/mol. The purity is usually 95%.

2-Methoxy-4'-pyrrolidinomethyl benzophenone

In Stock

• CAS RN:
• 898775-97-8

• Formula:
• C19H21NO2

• InChI:
• InChI=1S/C19H21NO2/c1-22-18-7-3-2-6-17(18)19(21)16-10-8-15(9-11-16)14-20-12-4-5-13-20/h2-3,6-11H,4-5,12-14H2,1H3

• InChIKey:
• NTKAPCFYXAUZSI-UHFFFAOYSA-N

• 2-Methoxy-4'-pyrrolidinomethyl benzophenone is a useful research compound. Its molecular formula is C19H21NO2 and its molecular weight is 295.4 g/mol. The purity is usually 95%.

1-(Hydroxymethyl)-4-propan-2-yltetrazole-5-thione

• CAS RN:
• 173375-97-8

• Formula:
• C5H10N4OS

• InChI:
• InChI=1S/C5H10N4OS/c1-4(2)9-5(11)8(3-10)6-7-9/h4,10H,3H2,1-2H3

• InChIKey:
• VYFWUKPPWOBUFS-UHFFFAOYSA-N

• 1-(Hydroxymethyl)-4-propan-2-yltetrazole-5-thione, also known as 1-(Hydroxymethyl)-4-propan-2-yltetrazole-5-thione, is a useful research compound. Its molecular formula is C5H10N4OS and its molecular weight is 174.23 g/mol. The purity is usually 95%.

5-Bromo-2-(chloromethyl)imidazo[1,2-a]pyridine

In Stock

• CAS RN:
• 885275-97-8

• Formula:
• C8H6BrClN2

• InChI:
• InChI=1S/C8H6BrClN2/c9-7-2-1-3-8-11-6(4-10)5-12(7)8/h1-3,5H,4H2

• InChIKey:
• JCBOTFARJNZXEH-UHFFFAOYSA-N

• 5-Bromo-2-(chloromethyl)imidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C8H6BrClN2 and its molecular weight is 245.5 g/mol. The purity is usually 95%.

Pixantrone dimaleate

In Stock

• CAS RN:
• 144675-97-8

• Formula:
• C25H27N5O10

• InChI:
• InChI=1S/C17H19N5O2.2C4H4O4/c18-4-7-21-12-1-2-13(22-8-5-19)15-14(12)16(23)10-3-6-20-9-11(10)17(15)24;2*5-3(6)1-2-4(7)8/h1-3,6,9,21-22H,4-5,7-8,18-19H2;2*1-2H,(H,5,6)(H,7,8)/b;2*2-1-

• InChIKey:
• SVAGFBGXEWPNJC-SPIKMXEPSA-N

• Pixantrone is an aza-anthracenedione analog that intercalates in DNA, directly alkylates DNA, and forms stable DNA adducts. It has demonstrated significant activity in preclinical models of solid tumors and hematologic malignancies. Pixantrone has revealed little or no measurable cardiotoxicity in several animal models. It also prevents acute experimental allergic encephalomyelitis development in animal studies, suggesting value in multiple sclerosis.
  Pixantrone is a synthetic, noncardiotoxic aza-anthracenedione analogue with potential antineoplastic activity. Pixantrone intercalates into DNA and induces topoisomerase II-mediated DNA strand crosslinks, resulting in inhibition of DNA replication and tumor cell cytotoxicity. Pixantrone is a potentially more effective, less cardiotoxic alternative to doxorubicin for patients with aggressive non-Hodgkin lymphoma (aNHL).
  

1-(2-Methoxyethyl)-3-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)urea

In Stock

• CAS RN:
• 1234875-97-8

• Formula:
• C11H17N3O2S

• InChI:
• InChI=1S/C11H17N3O2S/c1-16-7-6-12-10(15)14-11-13-8-4-2-3-5-9(8)17-11/h2-7H2,1H3,(H2,12,13,14,15)

• InChIKey:
• WIEXAYHKRVNPCV-UHFFFAOYSA-N

• 1-(2-Methoxyethyl)-3-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)urea is a useful research compound. Its molecular formula is C11H17N3O2S and its molecular weight is 255.34. The purity is usually 95%.

1-Tert-butyl-1,2,3,4-tetrahydroquinoxaline

In Stock

• CAS RN:
• 1784575-97-8

• Formula:
• C12H18N2

• InChI:
• InChI=1S/C12H18N2/c1-12(2,3)14-9-8-13-10-6-4-5-7-11(10)14/h4-7,13H,8-9H2,1-3H3

• InChIKey:
• DYMZFTTYECUXGM-UHFFFAOYSA-N

• 1-Tert-butyl-1,2,3,4-tetrahydroquinoxaline is a useful research compound. Its molecular formula is C12H18N2 and its molecular weight is 190.28 g/mol. The purity is usually 95%.

2-(N-methylmethylsulfonamido)-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)acetamide

In Stock

• CAS RN:
• 1705975-97-8

• Formula:
• C13H22N4O4S

• InChI:
• InChI=1S/C13H22N4O4S/c1-16(22(2,19)20)10-13(18)15-12-7-14-17(9-12)8-11-3-5-21-6-4-11/h7,9,11H,3-6,8,10H2,1-2H3,(H,15,18)

• InChIKey:
• HTSDOMFZSBMTGG-UHFFFAOYSA-N

• 2-(N-methylmethylsulfonamido)-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)acetamide is a useful research compound. Its molecular formula is C13H22N4O4S and its molecular weight is 330.4. The purity is usually 95%.

(3As,7aR)-2-methyl-3,3a,5,6,7,7a-hexahydro-1H-isoindol-4-one;hydrochloride

In Stock

• CAS RN:
• 2219375-97-8

• Formula:
• C9H16ClNO

• InChI:
• InChI=1S/C9H15NO.ClH/c1-10-5-7-3-2-4-9(11)8(7)6-10;/h7-8H,2-6H2,1H3;1H/t7-,8+;/m0./s1

• InChIKey:
• GLSPPXOTZGMTEG-KZYPOYLOSA-N

• (3As,7aR)-2-methyl-3,3a,5,6,7,7a-hexahydro-1H-isoindol-4-one;hydrochloride is a useful research compound. Its molecular formula is C9H16ClNO and its molecular weight is 189.68. The purity is usually 95%.

2-(Cyclobutylmethylsulfanyl)-3-propan-2-ylthieno[3,2-d]pyrimidin-4-one

Usually In Stock

• CAS RN:
• 2379975-97-8

• Formula:
• C14H18N2OS2

• InChI:
• InChI=1S/C14H18N2OS2/c1-9(2)16-13(17)12-11(6-7-18-12)15-14(16)19-8-10-4-3-5-10/h6-7,9-10H,3-5,8H2,1-2H3

• InChIKey:
• FDGFKHCPOVHOTR-UHFFFAOYSA-N

• 2-(Cyclobutylmethylsulfanyl)-3-propan-2-ylthieno[3,2-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C14H18N2OS2 and its molecular weight is 294.43. The purity is usually 95%.